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Introduction

Enoxastrobin is a broad-spectrum fungicide belonging to the strobilurin class.[1] Its primary
mode of action is the inhibition of mitochondrial respiration in fungi, making it an effective agent
against a variety of plant pathogenic fungi, including those responsible for leaf blotch, leaf rust,
and powdery mildew.[1][2] This document provides detailed protocols for the in vitro evaluation
of Enoxastrobin’s efficacy, focusing on mycelial growth inhibition and spore germination
assays.

Mechanism of Action

Enoxastrobin targets the Quinone outside (Qo) site of the cytochrome bcl complex (Complex
[11) within the mitochondrial respiratory chain.[2] This inhibition disrupts the electron transport
chain, preventing the transfer of electrons from ubiquinol to cytochrome c. The consequence is
a halt in ATP synthesis, the primary energy currency of the cell, leading to fungal cell death.

Signaling Pathway: Mitochondrial Respiratory Chain

The following diagram illustrates the electron transport chain and the point of inhibition by
Enoxastrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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